Cas no 375368-88-0 (3-(2,5-Difluorophenyl)acrylic acid)

• Product Name: 3-(2,5-Difluorophenyl)acrylic acid
• CAS No: 375368-88-0
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• CID: 1082828
• PubChem ID: 2733299
• Update Time: 2025-06-11

3-(2,5-Difluorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Difluorophenyl)acrylic acid
• (2E)-3-(2,5-Difluorophenyl)acrylic acid
• (2,5-difluorobenzyl) methyl sulfone
• 2,5-difluorbenzylmethylsulfon
• 2,5-Difluorobenzyl methyl sulfone
• 2,5-difluorocinnamic acid
• 3-(2,5-difluoro-phenyl)-acrylic acid
• AC1MC4XP
• E) 3-(2,5-difluorophenyl)acrylic acid
• SureCN2376628
• AB01331123-02
• 112898-33-6
• J-002867
• 3-(2,5-difluorophenyl)prop-2-enoic acid
• (2E)-3-(2,5-Difluorophenyl)-2-propenoic acid #
• (E)-3-(2,5-difluorophenyl)prop-2-enoic acid
• 2,5-difluorocinnamicacid
• AMY2951
• (E)-3-(2,5-Difluorophenyl)acrylic acid
• AKOS009158337
• trans-2,5-Difluorocinnamic acid, 98%
• (2E)-3-(2,5-Difluorophenyl)-2-propenoic acid
• F0001-0277
• Z2942852737
• CS-W017015
• AC-26150
• CK2545
• (2E)-3-(2,5-difluorophenyl)prop-2-enoic acid
• 375368-88-0
• NCGC00337138-01
• EN300-53906
• A21676
• trans-2,5-Difluorocinnamic acid
• EN300-833007
• PS-6473
• 2-Propenoic acid, 3-(2,5-difluorophenyl)-, (2E)-
• MFCD00010318
• SCHEMBL65190

• Inchi： 1S/C9H6F2O2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
• InChI Key： XAWHCSKPALFWBI-DAFODLJHSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C(=O)O)F

Computed Properties

• Exact Mass: 184.03358
• Monoisotopic Mass: 184.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 3-(2,5-Difluorophenyl)acrylic acid

Introduction to 3-(2,5-Difluorophenyl)acrylic acid (CAS No. 375368-88-0)

3-(2,5-Difluorophenyl)acrylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 375368-88-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its 2,5-difluorophenyl substituent and a terminal acrylic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The structural features of 3-(2,5-Difluorophenyl)acrylic acid contribute to its reactivity and potential applications. The presence of fluorine atoms at the 2,5-difluorophenyl group enhances its electronic properties, making it a useful building block in organic synthesis. Additionally, the acrylic acid functionality allows for further chemical modifications, such as polymerization or esterification, which can tailor its properties for specific applications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity in drug design. 3-(2,5-Difluorophenyl)acrylic acid is no exception and has been explored in the development of novel therapeutic agents. Its incorporation into drug molecules can improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most promising areas of research involving 3-(2,5-Difluorophenyl)acrylic acid is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Fluorinated aromatic compounds have been shown to modulate enzyme activity by influencing binding interactions at the active site. For instance, studies have demonstrated that derivatives of 3-(2,5-Difluorophenyl)acrylic acid can act as potent inhibitors of certain kinases and proteases, which are implicated in various diseases.

The versatility of 3-(2,5-Difluorophenyl)acrylic acid extends beyond pharmaceutical applications. It has also been investigated as a monomer for polymer synthesis. The acrylic acid group facilitates radical polymerization reactions, allowing for the creation of polymers with tailored mechanical and thermal properties. These polymers find applications in coatings, adhesives, and advanced materials used in electronics and nanotechnology.

Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for fluorinated compounds like 3-(2,5-Difluorophenyl)acrylic acid. Catalytic methods that minimize waste and energy consumption are being developed to enhance the environmental footprint of its production. Such innovations are crucial for ensuring that the demand for fluorinated intermediates can be met without compromising ecological integrity.

The chemical behavior of 3-(2,5-Difluorophenyl)acrylic acid has also been studied in detail regarding its interaction with biological systems. Fluorine atoms can influence molecular recognition processes by altering electronic distributions and steric effects. This has led to investigations into its potential as a ligand for designing sensors or probes that can detect specific biomolecules with high sensitivity.

In conclusion, 3-(2,5-Difluorophenyl)acrylic acid (CAS No. 375368-88-0) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications and functionalizations, making it a valuable asset in synthetic chemistry. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further.